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Compound Name: 2-Amino-5-bromopyrimidine-4-carboxylic acid
CAS No.: 914208-48-3
Cat. No.: B183270

Get Quote

Pyrimidine, an aromatic heterocyclic compound, is a fundamental building block in nature, forming the core structure of nucleobases such as cytosine
structure in medicinal chemistry, featured in a multitude of approved drugs.[1][2] Its unique physicochemical properties, including the ability to act as ¢
design.[1]

This guide focuses on a key derivative, 2-Amino-5-bromopyrimidine-4-carboxylic acid, a trifunctionalized heterocyclic building block of significant
and a carboxylic acid on the pyrimidine ring provides a versatile platform for constructing complex molecular architectures. The bromine atom, in part
This versatility makes it an invaluable intermediate in the synthesis of targeted therapeutics, most notably protein kinase inhibitors for oncology and ir

Physicochemical and Structural Properties

A comprehensive understanding of a compound's physical and chemical properties is foundational to its application in synthesis and research. The ke

Property Value

CAS Number 914208-48-3

Molecular Formula CsHaBrNsO2

Molecular Weight 218.01 g/mol

IUPAC Name 2-Amino-5-bromopyrimidine-4-carboxylic acid

Appearance White to off-white or light yellow solid/powder

Solubility Poorly soluble in water, soluble in organic solvents like DMSO and |
SMILES NC1=NC=C(Br)C(C(=0)0)=N1

InChl Key Not readily available, generated from structure

Note: Some properties like melting point and specific spectral data are not widely published for this exact compound, but data from closely related an

Synthesis and Chemical Reactivity

The synthetic utility of 2-Amino-5-bromopyrimidine-4-carboxylic acid stems from its straightforward preparation and the distinct reactivity of its thre

Synthetic Strategy

While multiple routes can be envisioned, a common and logical approach involves the direct bromination of a pre-existing 2-aminopyrimidine-4-carbo
substitution. A typical reagent for this transformation is N-Bromosuccinimide (NBS), which provides a source of electrophilic bromine under mild condi

Diagram: General Synthetic Workflow
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Caption: Synthesis via electrophilic bromination.

Detailed Experimental Protocol: Synthesis via Bromination

The following protocol is a representative procedure adapted from the synthesis of similar brominated pyrimidines.[15]

« Dissolution: Dissolve 2-aminopyrimidine-4-carboxylic acid (1.0 eq) in a suitable solvent, such as acetonitrile, in a round-bottom flask protected from
+ Reagent Addition: Cool the solution in an ice bath. Add N-Bromosuccinimide (NBS) (1.05-1.1 eq) portion-wise while stirring.

« Reaction: Allow the reaction mixture to warm to room temperature and stir overnight in the dark.

+ Workup: Upon reaction completion (monitored by TLC or LC-MS), concentrate the mixture under reduced pressure.

» Purification: Add water to the residue to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum to yield the final produ

Chemical Reactivity and Functionalization

The true power of this building block lies in its capacity for selective functionalization at its three key positions.

+ C5-Bromine Atom: The bromine atom is the primary site for carbon-carbon and carbon-heteroatom bond formation via transition-metal-catalyzed cr
structure-activity relationship (SAR) in drug candidates.[3][4]

o Suzuki-Miyaura Coupling: Reacts with boronic acids/esters.

o Buchwald-Hartwig Amination: Forms C-N bonds with amines.

o Ullimann Condensation: Couples with alcohols or amines.[14]
« C2-Amino Group: The amino group can be acylated, alkylated, or used as a key hydrogen bond donor for molecular recognition, particularly for bin
» C4-Carboxylic Acid: This group can be converted into esters, amides, or other derivatives. This functionalization can improve solubility, modulate pl
Diagram: Reactivity Map
Caption: Key sites for chemical functionalization.

Application in Kinase Inhibitor Drug Discovery

Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes; their dysregulation is a hallmark of cancer and other
inhibitors.[2] 2-Amino-5-bromopyrimidine-4-carboxylic acid serves as an ideal starting point for designing such inhibitors.

The 2-amino group typically forms one or two crucial hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket, anchoring the inhibito
exposed region, making it a perfect vector for modification via cross-coupling to achieve potency and selectivity against a specific kinase target.[4][14
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and PIM-1.[14][16][17][18]

Diagram: Kinase Inhibitor Scaffold Interaction
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Caption: Interaction of the aminopyrimidine core with a kinase.

Analytical and Safety Profile
Expected Spectral Data

« H NMR: The spectrum would be expected to show a singlet for the proton at the C6 position of the pyrimidine ring. Signals for the amino (NHz) an
concentration.

« 13C NMR: Signals corresponding to the five distinct carbon atoms of the pyrimidyl and carboxyl groups would be observed.

* Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for the molecular ion [M]+ and [M+H]+ due to the presence of
» IR Spectroscopy: Characteristic absorption bands would be present for N-H stretching (amino group), O-H stretching (carboxylic acid), C=0 stretct
Spectral data for closely related compounds like 2-Amino-5-bromopyridine can be found in public databases and serve as a reference.[19][20][21]
Safety and Handling

Based on GHS data for the closely related compound 2-Amino-5-bromopyrimidine, appropriate safety precautions are necessary.[22]

* Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation), H400 (Very toxic to aquatic life).

« Precautionary Statements: P264 (Wash hands thoroughly after handling), P273 (Avoid release to the environment), P280 (Wear protective gloves/t
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

« Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn. Handling should

Conclusion

2-Amino-5-bromopyrimidine-4-carboxylic acid is a high-value, versatile chemical intermediate with significant applications in modern organic syntl
scaffold for building molecular complexity. Its most prominent role is as a foundational building block for the development of potent and selective prote
targeted therapeutics.

References
« Vulcanchem. (n.d.). 2-Amino-5-bromopyrimidine-4-carboxamide. Retrieved from Vulcanchem. [https://vertexaisearch.cloud.google.com/grounding-i
bhEOj_vIQZFTbrPfDgWtl4aupDbxCOmtQaF810A1CIhf3NTpvihdMahgSwZmtaxuaWJX4_cFjLbJ7zy_qlbSo0H66gffVkx1jJg_B7RceNW6WSINC2g:

e PubChem. (n.d.). 2-Amino-4-bromopyrimidine-5-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link].

¢ PubChem. (n.d.). 2-Amino-5-bromopyridine. National Center for Biotechnology Information. Retrieved from [Link].

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.vulcanchem.com/product/vc13607620
https://pmc.ncbi.nlm.nih.gov/articles/PMC10385865/
https://pubmed.ncbi.nlm.nih.gov/21276643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8279414/
https://www.benchchem.com/product/b183270/docs?utm_src=pdf-body-img#introduction-the-pyrimidine-core-in-modern-medicinal-chemistry
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromopyridine
https://www.chemicalbook.com/SpectrumEN_1072-97-5_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_1072-97-5_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromopyrimidine
https://www.benchchem.com/product/b183270/docs?utm_src=pdf-body#introduction-the-pyrimidine-core-in-modern-medicinal-chemistry
https://pubchem.ncbi.nlm.nih.gov/compound/83852366
https://pubchem.ncbi.nlm.nih.gov/compound/70622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Smolecule. (2023, August 15). 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid. Retrieved from Smolecule. [https://vertexaisearch.cloud.google
redirect/AUZIYQEj9LYNOeToW5Q3thtbsal pgs5NP15IAYjCp4ThocLtit4SLILTUSIrIRYgG2vHXXQzxgmYbri2gk4IR1TswpEjdj4_XN11fidNagREJqp

PubChem. (n.d.). 2-Amino-5-bromopyrimidine. National Center for Biotechnology Information. Retrieved from [Link].

BLD Pharm. (n.d.). 5-Bromo-4-pyrimidinecarboxylic acid. Retrieved from BLD Pharm. [https://vertexaisearch.cloud.google.com/grounding-api-redirt
x1pNfISUA8RFcblgBbDU3p9FahAdRIOYjK39i8PjBwQUUyrwjMuuSe22s5z6Hj-wM-WGIbkZrscRBVAB8dopEhosR1jzyfoOW1Js=]

Advanced ChemBlocks. (n.d.). 2-amino-5-bromopyridine-4-carboxylic acid. Retrieved from Advanced ChemBlocks. [https://vertexaisearch.cloud.gc
redirect/AUZIYQFdC3CJFIqtQIlI8xrHB3agl_pdX9wrnWUtdqtfaLxVzESELNIjljO60u9zQU1WhsmeJbprL1udWLJIpo-TD-8qJDzmjMAgNL8CHY JacO'
Sigma-Aldrich. (n.d.). 2-Amino-5-bromopyrimidine. Retrieved from Sigma-Aldrich. [https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQErbJyXGLUCbtNRtwwqV8hVzIOuEya0G_LXBxJVNVVIRsMw1AtB60gIS2BVbtOE7qHZtMUKWUCI5D_UyQk5xD0eD2KuYcVns0Jl
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 2-Amino-5-bromopyridine in Modern Pharmaceutical Synthesis. Retrieved from NINGE
redirect/AUZIYQE4_vKeVyZZ8M_SZIYnzk9TdbsCdrfFbObRmewn6SI2TulVIAULnwhktQLmOvtcDUaUxxIDoaWO0OutQXtNzjY68D33ak7316Y QPxmx
7X9wWOAINBfntRg5FxZuVQK6ELpTRWmMxfrqy0604Y RIJAPXTY3wNgkY 30v69f]

Sajnaga, E., et al. (2020). Synthesis and Anticancer Activity of Novel Dual Inhibitors of Human Protein Kinases CK2 and PIM-1. Molecules. Retriev

ChemicalBook. (n.d.). 2-Amino-5-bromopyrimidine synthesis. Retrieved from ChemicalBook. [https://vertexaisearch.cloud.google.com/grounding-a
I1AA6JP1212jL9yelNt2Mbzc_DLMMU7atQBmzc2DIHbxi6639vG_TOZUdhUGPsMK2NvCKXLriltyq4K26H-XQdxwUDKD27FK1j]

Chem-Impex. (n.d.). 2-Amino-5-bromopyrimidine. Retrieved from Chem-Impex. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AU
Cq3iugOm0OUvI604_7mOUxrHZKgVUOAQSLCPDtKphRsQDyuyA56U=]

Gryc, W., et al. (2007). Synthesis and biological evaluation of substituted (thieno[2,3-d]pyrimidin-4-ylthio)carboxylic acids as inhibitors of human prc

Benchchem. (n.d.). Application Notes and Protocols: 2-Bromo-5-methylpyridin-4-amine in the Synthesis of Kinase Inhibitors. Retrieved from Bench
Wa6XOYIgP6nl-NcKsgjlaOz15DzDsPBIiAg_6XX_Unal4JG1gGLdTOWhP7Ulwc01UEe3kxZB1Ke_mn6Wkyfg5CKRH-

cQLVRbeq7PhggBr5WCegKb920kTIdgM7gPYxqtSpuMIicygF20ocV9dmgi8uVE57SPh21TnIPXyQKVVet7WXdqrDgJ2P9BFOYVu7IBhCV3bmICjRIsL
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of 2-Amino-5-bromopyrimidine in Modern Pharmaceutical Synthesis. Retrieved
redirect/AUZIYQHPjhkuMbwXGeKPG3AIbludDGaOVRxmERI4UeomCgB4fCouxkrASliadjaOzieeRXrcwv2GMd_g3_6F8JQrPn91XH2LV3x7efw3Lb'
00UfYFIOIKOx4kpTXt22AJqjZMpEtP1TPGMAOBCZd5eA4EHD_TphQZCDOWWw45p0RHU85UX02S9NFa_QSDLWelpYRFAEgQ7xL1gyiwOj6i30m

PubChem. (n.d.). 5-Amino-2-bromopyridine-4-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link].
Pierre, F, et al. (2011). A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction. Synlett. Retrieved from [Link].
Chen, Y., et al. (2020). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of

ChemicalBook. (n.d.). 2-AMINO-5-BROMOPYRIMIDINE-4-CARBOXYLIC ACID. Retrieved from ChemicalBook. [https://vertexaisearch.cloud.gooc
-76swIIMtgTvwd3MGHOroL8KuJb8XvfneNEousUsIXdsGVGhmEm3etsBpaXoK5hE6-0sQdyMF4UHAY S-ffoTD7qWUXx0-g-SqBi0QxjrXOULIRMS8ICA
ResearchGate. (2025, August 6). Synthesis of 2-Amino-5-bromopyridine. Retrieved from ResearchGate. [https://vertexaisearch.cloud.google.com/(
0CyfzmKOWO0ill_X0JgAUOWUjvrQBTdFL2yPb7q000j8AJF2BSx8gB_f42XMRf71ESu4tcVwglYhEqIkR-qoBgeRa60yeLQVINDbITe6shsYFHtCqN-K

Kaur, R., et al. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules. Retrieved f

CAS Common Chemistry. (n.d.). 6-Amino-5-bromo-2,4(1H,3H)-pyrimidinedione. Retrieved from CAS. [https://vertexaisearch.cloud.google.com/grot
redirect/AUZIYQGzyGc7DzbnSru0S9OXAVAWWGEALIp7M5JIgNBBcCjHIGUY Lvy_BOPOdPADIGMwWMVgWPEcCARayMmwFmS5TWeg5Ypwowp3zo4
ChemicalBook. (n.d.). 2-Amino-5-bromopyridine(1072-97-5) 1H NMR spectrum. Retrieved from ChemicalBook. [https://vertexaisearch.cloud.google
aUE9XdU1wdL4BfoTobzJRnn1Y7fSajDfeofHiErFaCeOEARbEdAKU-gbaxQWILPQKVYd_9sDR2Yn-5nnCo_TWGCGOtLN_Jp]

ChemicalBook. (n.d.). 2-Amino-5-bromopyridine(1072-97-5) 13C NMR spectrum. Retrieved from ChemicalBook. [https://vertexaisearch.cloud.goog
redirect/AUZIYQHafA7sbNzmzwwnaszY9Rugl4mpf6FUmwhRWoTctrpVecucdyygg2GJIG19ktSHNMZCTd1XucEG7Jn_RsgRqM2MESY-1b4x38ITxq
Abound. (n.d.). 2-Amino-5-bromopyrimidine-4-carboxylic acid. Retrieved from Abound. [https://vertexaisearch.cloud.google.com/grounding-api-
Ekb99sULtNfCib7ix5aY SqGKsjuipcbvHRP4dS1v_R6xvAZzOayJgkL9n7FoonNpT-kPOACKFpfl=]

Pathak, P., et al. (2022). Recent Advances in Pyrimidine-Based Drugs. Pharmaceuticals. Retrieved from [Link].

Thermo Fisher Scientific. (n.d.). 2-Amino-5-bromopyrimidine, 97%. Retrieved from Thermo Fisher Scientific. [https://vertexaisearch.cloud.google.cc
redirect/AUZIYQHyOsBIpP44CPJgQb32xWFaWcieco68PE3_NQQQg2eERKEJIZI0oqTwvXbXuKv41Gp_tV0e4npW3H-Ep_O5Rh71097wZKpFhKgiV
2A Biotech. (n.d.). 2-AMINO-5-BROMOPYRIMIDINE-4-CARBOXYLIC ACID. Retrieved from 2A Biotech. [https://vertexaisearch.cloud.google.com/
dpyve_SIQVgDnmHNOGVWY3hgwD7VE4F3_moSWpd85UcegtqlXvFzE32S-_QhSiOPjpnAGsZbm-8FM5Xce2BIblINlyww17-SGXVCfHrHkzKFg==

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/231310
https://pubchem.ncbi.nlm.nih.gov/compound/21530476
https://www.chem.ucla.edu/~bacher/General/Group_seminars/Pierre_Minisci_Synlett_2011.pdf
https://www.benchchem.com/product/b183270/docs?utm_src=pdf-body#introduction-the-pyrimidine-core-in-modern-medicinal-chemistry
https://www.benchchem.com/product/b183270/docs?utm_src=pdf-body#introduction-the-pyrimidine-core-in-modern-medicinal-chemistry
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8779435/
https://www.benchchem.com/product/b183270/docs?utm_src=pdf-body#introduction-the-pyrimidine-core-in-modern-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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